Cas no 2228754-81-0 (1-(2-chloro-6-nitrophenyl)-2,2-difluorocyclopropylmethanamine)

• Product Name: 1-(2-chloro-6-nitrophenyl)-2,2-difluorocyclopropylmethanamine
• CAS No: 2228754-81-0
• MF: C₁₀H₉ClF₂N₂O₂
• MW: 262.640468358994
• CID: 6029896
• PubChem ID: 165712740
• Update Time: 2025-06-14

1-(2-chloro-6-nitrophenyl)-2,2-difluorocyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-6-nitrophenyl)-2,2-difluorocyclopropylmethanamine
• [1-(2-chloro-6-nitrophenyl)-2,2-difluorocyclopropyl]methanamine
• 2228754-81-0
• EN300-1939602

• Inchi： 1S/C10H9ClF2N2O2/c11-6-2-1-3-7(15(16)17)8(6)9(5-14)4-10(9,12)13/h1-3H,4-5,14H2
• InChI Key： GZGQHCCAYSXJPO-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C1(CN)CC1(F)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 262.0320616g/mol
• Monoisotopic Mass: 262.0320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 71.8Ų

Additional information on 1-(2-chloro-6-nitrophenyl)-2,2-difluorocyclopropylmethanamine

Comprehensive Overview of 1-(2-Chloro-6-nitrophenyl)-2,2-difluorocyclopropylmethanamine (CAS No. 2228754-81-0): Properties, Applications, and Research Insights

The compound 1-(2-chloro-6-nitrophenyl)-2,2-difluorocyclopropylmethanamine (CAS No. 2228754-81-0) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. This difluorinated cyclopropylamine derivative stands out for its nitroaromatic and chlorophenyl moieties, which contribute to its reactivity and biological activity. Researchers are particularly interested in its role as a building block for novel drug candidates, especially in the development of enzyme inhibitors and small-molecule therapeutics.

In the context of current trends, the demand for fluorinated organic compounds like 1-(2-chloro-6-nitrophenyl)-2,2-difluorocyclopropylmethanamine has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing focus on precision medicine and targeted drug delivery, where such compounds play a pivotal role. The nitrophenyl group in its structure also makes it a candidate for photoaffinity labeling studies, a technique widely used in proteomics and chemical biology.

From a synthetic chemistry perspective, the difluorocyclopropane core of this compound is of particular interest. Cyclopropanes are known for their ring strain, which can be leveraged to design high-energy intermediates for catalytic reactions. The incorporation of fluorine atoms further modifies electronic properties, making it a valuable scaffold for medicinal chemistry optimization. Recent publications have highlighted its utility in cross-coupling reactions and as a precursor for heterocyclic synthesis.

Environmental and regulatory considerations are also critical when discussing CAS No. 2228754-81-0. While not classified as hazardous under current guidelines, its nitroaromatic component necessitates careful handling to avoid unintended byproducts. The compound's biodegradability and ecotoxicological profile are areas of active research, especially given the increasing emphasis on green chemistry principles in industrial applications.

In the agrochemical sector, derivatives of 1-(2-chloro-6-nitrophenyl)-2,2-difluorocyclopropylmethanamine have shown promise as plant growth regulators and pest control agents. Its mode of action is hypothesized to involve interference with insect nervous systems, though detailed mechanistic studies are ongoing. This aligns with the global push for sustainable agriculture and reduced reliance on traditional pesticides.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy (notably 19F-NMR for fluorine detection), high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm the regioselectivity of its synthesis and purity, which are crucial for reproducibility in research settings. The compound's logP value and solubility profile are frequently queried in academic databases, reflecting their importance in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) predictions.

Looking ahead, the versatility of 1-(2-chloro-6-nitrophenyl)-2,2-difluorocyclopropylmethanamine positions it as a key player in interdisciplinary research. Whether in drug discovery, material science, or catalysis, its unique properties continue to inspire innovation. As synthetic methodologies evolve—particularly in C-H functionalization and late-stage fluorination—this compound is likely to remain at the forefront of structure-activity relationship (SAR) studies.

For researchers seeking practical guidance, protocols for handling CAS No. 2228754-81-0 often emphasize inert atmosphere conditions due to the sensitivity of its nitro group to reduction. Storage recommendations typically suggest anhydrous environments at low temperatures to preserve stability. These precautions are essential for maintaining the compound's integrity in high-throughput screening assays and combinatorial chemistry workflows.

In summary, 1-(2-chloro-6-nitrophenyl)-2,2-difluorocyclopropylmethanamine exemplifies the convergence of structural complexity and functional utility in modern chemistry. Its study not only advances fundamental knowledge but also addresses pressing challenges in healthcare and environmental sustainability, making it a compelling subject for ongoing investigation.